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Compound of Interest

Compound Name: 1-Phenylpiperazin-2-imine

Cat. No.: B15158212

This guide provides a comprehensive overview of the physicochemical properties, synthesis,
and biological significance of 1-phenylpiperazine. The information is intended for researchers,
scientists, and professionals in drug development.

Core Physicochemical Properties

1-Phenylpiperazine is a versatile organic compound widely utilized as a building block in the
synthesis of various pharmaceuticals, particularly those targeting the central nervous system.
[1] Its physicochemical characteristics are crucial for its application in medicinal chemistry and
drug design.

Table 1: Key Physicochemical Identifiers of 1-Phenylpiperazine
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Identifier Value Reference
IUPAC Name 1-phenylpiperazine [2][3]

CAS Number 92-54-6 [11[2]
Chemical Formula C10H14N2 [11121[3]
Molecular Weight 162.23 g/mol [4]

SMILES C1CN(CCN1)C2=CC=CC=C2  [2][3]
InChiKey YZTIYBJICZXZGCT- 2]

UHFFFAOYSA-N

Table 2: Quantitative Physicochemical Data for 1-Phenylpiperazine

Property Value Conditions Reference
. . 18.8 °C (65.8 °F;
Melting Point [5][6]
291.9 K)
3 , 286 - 287.2 °C (547 -
Boiling Point at 760 mmHg [L1051[7]
549 °F; 559 - 560 K)
Density 1.062 - 1.0725 g/cm?3 at 14-25 °C 41071
Water Solubility Insoluble [4105117]
Solubility in Organic )
Soluble in ethanol [8]
Solvents
pKa (basic) 8.71 at 25°C, y=0.1 [7119]
LogP (XLogP3) 1.11 [4]
Refractive Index 1.588 at 20 °C [4107]
. 138.3 - 140 °C (280.9
Flash Point [5]
- 284 °F)
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Experimental Protocols

Synthesis of 1-Phenylpiperazine via Buchwald-Hartwig Amination

A common and efficient method for the synthesis of 1-phenylpiperazine is the Buchwald-
Hartwig amination. This palladium-catalyzed cross-coupling reaction forms a carbon-nitrogen
bond between an aryl halide and an amine.

Experimental Protocol:

o Reaction Setup: To a Schlenk tube under an inert nitrogen atmosphere, add potassium tert-
butoxide (KOtBu, 1.3 mmol), a palladium-based catalyst complex (e.g., from a suitable
precursor, 1 mol%), and 1,4-dioxane (2 ml).

o Addition of Reactants: Add piperazine (1.3 mmol) and chlorobenzene (1.0 mmol) to the
reaction mixture.

¢ Reaction Conditions: Stir the mixture vigorously at 90 °C for 4 hours.

o Work-up and Purification: After cooling, remove the solvent under reduced pressure. The
resulting residue is then purified by column chromatography on silica gel (eluent: petroleum
ether/ethyl acetate = 15:1) to yield pure 1-phenylpiperazine.[10]

Characterization:

The synthesized compound can be characterized using various analytical techniques:

e NMR Spectroscopy (*H-NMR and 2C-NMR): To confirm the chemical structure and purity.

e Mass Spectrometry (GC/MS): To determine the molecular weight and fragmentation pattern.

» Infrared Spectroscopy (FT-IR): To identify the functional groups present in the molecule.

Biological Activity and Signaling Pathways

1-Phenylpiperazine and its derivatives are known to interact with various components of the
central nervous system. It acts as a monoamine releasing agent, with a modest selectivity for
norepinephrine over serotonin and dopamine.[5] Specifically, it has been shown to have EC50
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values of 186 nM for norepinephrine release, 880 nM for serotonin release, and 2,530 nM for
dopamine release.[5]

Furthermore, 1-phenylpiperazine derivatives are recognized as adrenergic alpha-antagonists.
[2][4] These compounds bind to alpha-adrenergic receptors but do not activate them, thereby
blocking the actions of endogenous adrenergic agonists.[2][4] This activity is significant in the
treatment of conditions like hypertension and peripheral vascular disease.[2][4]

Due to the broad nature of its interactions, a specific, singular signaling pathway is difficult to
define for the parent compound. However, a generalized workflow for the synthesis of its
derivatives for drug discovery is presented below.

General Synthesis Workflow for 1-Phenylpiperazine Derivatives

1-Phenylpiperazine Aryl Halide / Other Reactant

Coupling Reaction

(e.g., Buchwald-Hartwig)

Crude Product

Purification
(e.g., Chromatography)

Pure Derivative

Structural Characterization
(NMR, MS, etc.)

Biological Screening
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Caption: General workflow for synthesizing and evaluating 1-phenylpiperazine derivatives.

This in-depth guide provides essential physicochemical data and procedural insights for
researchers and drug development professionals working with 1-phenylpiperazine. The
provided information is foundational for its application in the synthesis of novel therapeutic
agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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